Ethyl 5-(5-Methyl-2-furyl)isoxazole-3-carboxylate

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: ethyl 5-(5-methylfuran-2-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C11H11NO4/c1-3-14-11(13)8-6-10(16-12-8)9-5-4-7(2)15-9/h4-6H,3H2,1-2H3
• InChI Key: ZGIVHVIYUXKYTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2=CC=C(O2)C

Description

The compound identified as “MFCD32708724” is a chemical substance with unique properties and applications. It is known for its specific molecular structure and reactivity, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of “MFCD32708724” involves several synthetic routes. One common method includes the reaction of specific precursors under controlled conditions to form the desired compound. The reaction conditions typically involve precise temperature control, the use of catalysts, and specific solvents to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of “MFCD32708724” is scaled up using large reactors and continuous flow processes. The industrial methods focus on optimizing yield and purity while minimizing production costs. The use of advanced technologies and automation ensures consistent quality and efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

“MFCD32708724” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of specific reagents and conditions.

Common Reagents and Conditions

Oxidation Reactions: Typically involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction Reactions: Commonly use reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution Reactions: Often involve halogenating agents or nucleophiles under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound.

Scientific Research Applications

“MFCD32708724” has a wide range of applications in scientific research:

Chemistry: Used as a reagent in various chemical syntheses and reactions.

Biology: Employed in biochemical assays and studies involving enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of “MFCD32708724” involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.